Cas no 144478-95-5 (5(2H)-Isoxazolone,3-(1,1-dimethylethyl)-4-methyl-)

• Product Name: 5(2H)-Isoxazolone,3-(1,1-dimethylethyl)-4-methyl-
• CAS No: 144478-95-5
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 108770
• PubChem ID: 10464538
• Update Time: 2025-04-18

5(2H)-Isoxazolone,3-(1,1-dimethylethyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 5(2H)-Isoxazolone,3-(1,1-dimethylethyl)-4-methyl-
• 144478-95-5
• SCHEMBL12691083
• 5(2H)-Isoxazolone,3-(1,1-dimethylethyl)-4-methyl-(9CI)
• 3-Tert-butyl-4-methyl-2H-1,2-oxazol-5-one

• Inchi： 1S/C8H13NO2/c1-5-6(8(2,3)4)9-11-7(5)10/h9H,1-4H3
• InChI Key： JTLYDAPCRXTMFG-UHFFFAOYSA-N
• SMILES： O1C(C(C)=C(C(C)(C)C)N1)=O

Computed Properties

• Exact Mass: 155.09469
• Monoisotopic Mass: 155.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33